Cas no 166964-31-4 (5-(1-Methyl-5-(trifluoromethyl)-1H-pyrazol-3-yl)thiophene-2-sulfonyl chloride)

• Product Name: 5-(1-Methyl-5-(trifluoromethyl)-1H-pyrazol-3-yl)thiophene-2-sulfonyl chloride
• CAS No: 166964-31-4
• MF: C₉H₆ClF₃N₂O₂S₂
• MW: 330.734348773956
• MDL: MFCD00052283
• CID: 110834
• PubChem ID: 2775671
• Update Time: 2025-06-08

5-(1-Methyl-5-(trifluoromethyl)-1H-pyrazol-3-yl)thiophene-2-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 5-(1-Methyl-5-(trifluoromethyl)-1H-pyrazol-3-yl)thiophene-2-sulfonyl chloride
• 2-[1-Methyl-5-(trifluoromethyl)pyrazol-3-yl]-thiophene-5-sulfonyl chloride
• 2-[1-Methyl-5-(trifluoromethyl)pyrazol-3-yl]thiophene-5-sulphony
• 2-Thiophenesulfonylchloride, 5-[1-methyl-5-(trifluoromethyl)-1H-pyrazol-3-yl]-
• 5-[1-Methyl-5-(trifluoromethyl)-1H-pyrazol-3-yl]thiophene-2-sulfonyl chloride
• AM630
• 5-[1-methyl-5-(trifluoromethyl)pyrazol-3-yl]thiophene-2-sulfonyl chloride
• BUTTPARK 37\04-09
• 5-[1-Methyl-5-(trifluoromethyl)-1H-pyrazol-3-yl]thiophene-2-sulf
• 5-[1-Methyl-5-(trifluoromethyl)-1H-pyrazol-3-yl]thiophene-2-sulfonyl
• 2-[1-METHYL-5-(TRIFLUOROMETHYL)PYRAZOL-3-YL]THIOPHENE-5-SULPHONYL CHLORIDE
• 2-[1-Methyl-3-(trifluoromethyl)pyrazole-5-yl]thiophene-5-sulfonyl Chloride
• 5-[1-Meth
• 2-[1-Methyl-5-(trifluoromethyl)pyrazol-3-yl]thiophene-5-sulphonylchloride97%
• 5-[1-Methyl-5-(trifluoromethyl)-1H-pyrazol-3-yl]thiophene-2-sulphonyl chloride
• DTXSID30379650
• PS-10830
• 2-[1-methyl-5-(trifluoromethyl)-1h-pyrazol-3-yl]thiophene-5-sulphonyl chloride
• 2-[1-methyl-5-(trifluoromethyl)pyrazol-3-yl]thiophene-5-sulfonyl chloride
• FT-0619878
• BP-10618
• 166964-31-4
• AKOS015851052
• 2-[1-methyl-5-(trifluoromethyl)pyrazol-3-yl]-thiophene-5-sulfonylchloride
• C9H6ClF3N2O2S2
• MFCD00052283
• SCHEMBL3010846
• 2-Thiophenesulfonyl chloride, 5-[1-methyl-5-(trifluoromethyl)-1H-pyrazol-3-yl]-
• J-516597
• 5-(1-methyl-5-trifluoromethyl-1h-pyrazol-3-yl)-thiophene-2-sulfonyl chloride
• CS-0320839
• 2-[1-methyl-5-(trifluoromethyl)pyrazol-3-yl]thiophene-5-sulphonyl chloride, AldrichCPR
• 5-(1-Methyl-5-(trifluoromethyl)-1H-pyrazol-3-yl)thiophene-2-sulfonylchloride

• MDL： MFCD00052283
• Inchi： 1S/C9H6ClF3N2O2S2/c1-15-7(9(11,12)13)4-5(14-15)6-2-3-8(18-6)19(10,16)17/h2-4H,1H3
• InChI Key： BWVNHXIGDZASCP-UHFFFAOYSA-N
• SMILES： ClS(C1=CC=C(C2C=C(C(F)(F)F)N(C)N=2)S1)(=O)=O

Computed Properties

• Exact Mass: 329.95100
• Monoisotopic Mass: 329.951
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 440
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.9
• Topological Polar Surface Area: 88.6A^2

Experimental Properties

• Color/Form: Not determined
• Density: 1.7±0.1 g/cm3
• Melting Point: 77-80°C
• Boiling Point: 421.2±45.0 °C at 760 mmHg
• Flash Point: 208.6±28.7 °C
• Refractive Index: 1.621
• PSA: 88.58000
• LogP: 4.17570
• Sensitiveness: Stench
• Solubility: Not determined
• Vapor Pressure: 0.0±1.0 mmHg at 25°C

5-(1-Methyl-5-(trifluoromethyl)-1H-pyrazol-3-yl)thiophene-2-sulfonyl chloride Security Information

• Signal Word：warning
• Hazard Statement： Corrosive/Stench
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazardous Material transportation number：UN 3261
• Hazard Category Code： 34-36
• Safety Instruction： S26-S36/37/39-S45
• Hazardous Material Identification：
• Safety Term：S26;S36/37/39;S45
• HazardClass：CORROSIVE
• Risk Phrases：R34
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 5-(1-Methyl-5-(trifluoromethyl)-1H-pyrazol-3-yl)thiophene-2-sulfonyl chloride

Comprehensive Overview of 5-(1-Methyl-5-(trifluoromethyl)-1H-pyrazol-3-yl)thiophene-2-sulfonyl chloride (CAS No. 166964-31-4)

The compound 5-(1-Methyl-5-(trifluoromethyl)-1H-pyrazol-3-yl)thiophene-2-sulfonyl chloride (CAS No. 166964-31-4) is a highly specialized sulfonyl chloride derivative with significant applications in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a trifluoromethylpyrazole moiety linked to a thiophene sulfonyl chloride group, makes it a valuable intermediate in the synthesis of bioactive molecules. Researchers and industry professionals frequently search for high-purity sulfonyl chlorides and custom synthesis intermediates, highlighting the growing demand for such compounds in drug discovery and material science.

In recent years, the interest in fluorinated heterocycles like 5-(1-Methyl-5-(trifluoromethyl)-1H-pyrazol-3-yl)thiophene-2-sulfonyl chloride has surged due to their enhanced metabolic stability and bioavailability. This aligns with the trending focus on sustainable chemistry and green synthesis, as researchers seek efficient routes to incorporate CF3 groups into complex scaffolds. The compound’s CAS No. 166964-31-4 is often queried in databases for structure-activity relationship (SAR) studies, particularly in the design of kinase inhibitors and antimicrobial agents.

The synthetic utility of 5-(1-Methyl-5-(trifluoromethyl)-1H-pyrazol-3-yl)thiophene-2-sulfonyl chloride extends to its role as a versatile electrophile in nucleophilic substitution reactions. Its thiophene sulfonyl chloride core enables facile conjugation with amines and alcohols, making it a key building block for bioconjugation and peptide modification. This property is especially relevant in the context of proteolysis-targeting chimeras (PROTACs) and antibody-drug conjugates (ADCs), which dominate current pharmaceutical innovation.

From a commercial perspective, suppliers and buyers often inquire about bulk availability and scalable synthesis protocols for CAS No. 166964-31-4. The compound’s stability under various storage conditions and compatibility with automated synthesis platforms are additional points of interest. Analytical data, such as HPLC purity and NMR spectra, are critical for quality assurance, reflecting the industry’s emphasis on reproducible synthetic routes.

Emerging applications of 5-(1-Methyl-5-(trifluoromethyl)-1H-pyrazol-3-yl)thiophene-2-sulfonyl chloride also include its use in material science, particularly in the development of organic electronic materials. The thiophene backbone contributes to π-conjugation, while the sulfonyl chloride group allows for further functionalization, aligning with the search for next-generation semiconductors. This dual utility underscores the compound’s relevance across interdisciplinary research.

In summary, 5-(1-Methyl-5-(trifluoromethyl)-1H-pyrazol-3-yl)thiophene-2-sulfonyl chloride (CAS No. 166964-31-4) represents a critical tool for modern chemical research. Its multifaceted applications—from medicinal chemistry to advanced materials—coupled with its structural versatility, ensure its continued prominence in scientific literature and industrial workflows. As the demand for tailor-made intermediates grows, this compound remains a focal point for innovation.